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Compound of Interest

Compound Name: N-Benzylanthranilic acid

CAS No.: 6622-55-5

Cat. No.: B141590

Get Quote

Molecular Weight & Physicochemical Identity

Executive Summary
N-Benzylanthranilic acid (NBAA) is a critical pharmacophore intermediate used primarily in

the synthesis of acridine-based pharmaceuticals and organic electronic materials.[1] While its

molecular weight of 227.26 g/mol is its defining stoichiometric constant, its significance lies in

its role as a nucleophilic scaffold.

This guide addresses the physicochemical properties, synthetic pathways, and strict regulatory

considerations required for handling NBAA, specifically distinguishing it from its controlled

precursors.

Part 1: Physicochemical Identity
The precise characterization of NBAA is essential for stoichiometric accuracy in downstream

acridone synthesis.[1]
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Property Value Technical Context

Molecular Weight 227.26 g/mol
Basis for all molarity

calculations.[1]

Molecular Formula -

CAS Registry Number 6622-55-5

Note:[1][2][3] Do not confuse

with N-Phenylanthranilic acid

(CAS 91-40-7).

Melting Point 177–179 °C
Sharp transition indicates high

purity (>98%).

pKa (Calculated) ~3.89
Carboxylic acid proton;

dictates extraction pH.

Solubility DMSO, Ethanol, Methanol

Insoluble in water; sparingly

soluble in

.

Appearance White to light yellow powder
Greenish tint indicates

oxidation or copper residues.

Stoichiometric Causality: In synthetic applications, the secondary amine nitrogen (

) acts as the nucleophile. The molecular weight of 227.26 reflects the addition of the benzyl
group (

) to the anthranilic acid core (

for H loss), significantly increasing lipophilicity (

) compared to the parent acid.[1]

Part 2: Synthetic Pathway & Mechanism
Warning: Regulatory Precursor Control The synthesis of NBAA requires Anthranilic Acid, a DEA

List I Chemical (and international controlled substance) due to its use in methaqualone

production. All protocols below assume the user possesses the requisite regulatory licensure

(e.g., DEA Form 225 registration).
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The Mechanism: Nucleophilic Substitution (

)
Unlike the copper-catalyzed Ullmann condensation used for N-phenyl derivatives, N-
benzylanthranilic acid is synthesized via a classic Nucleophilic Aromatic/Aliphatic

Substitution.[1] The amino group of the anthranilate ion attacks the electrophilic benzylic

carbon of benzyl chloride.

Reaction Scheme:

[1]

Experimental Protocol (Self-Validating)
Objective: Synthesis of 10.0 g of NBAA.[1]

Reagent Prep: Dissolve Anthranilic acid (6.0 g, 43.7 mmol) in water (40 mL) containing

Sodium Carbonate (

, 5.0 g).

Why: Converts the acid to the soluble carboxylate salt and buffers the HCl generated

during alkylation.

Alkylation: Add Benzyl chloride (5.53 g, 43.7 mmol) dropwise under reflux conditions

(approx. 100°C).

Control Point: Reflux for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate

3:1). The disappearance of the low-Rf anthranilic acid spot validates conversion.

Workup:

Cool the solution to room temperature.

Acidify carefully with dilute HCl to pH ~4.0.

Observation: The product will precipitate as a white/off-white solid.
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Purification: Recrystallize from Ethanol/Water (80:20).

Validation: Verify Melting Point (Target: 177–179°C).

Workflow Visualization
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Figure 1: Synthetic workflow for N-alkylation of Anthranilic Acid.

Part 3: Analytical Characterization
To ensure the material is suitable for drug development (e.g., kinase inhibitor scaffolds), identity

must be confirmed using orthogonal methods.

1. Proton NMR (

-NMR)
The spectrum is distinct due to the methylene bridge and the desymmetrization of the aromatic

protons.

Solvent: DMSO-

Key Signals:

(Broad s, 1H): Carboxylic acid

.

(Broad t, 1H): Secondary amine

.

(dd, 1H): Aromatic proton adjacent to the acid group (deshielded).
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(d, 2H): Diagnostic Peak. The benzylic methylene (

) linking the rings.

2. Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (

)

Target Ion:

.

Fragmentation: Loss of the benzyl group (

) is a common fragmentation pattern in MS/MS.

Analytical Decision Tree
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Figure 2: Quality Control Decision Tree for intermediate validation.

Part 4: Regulatory & Safety Intelligence
Researchers must navigate the legal landscape surrounding this molecule's precursors.

Precursor Status: While N-Benzylanthranilic acid is not always explicitly listed as a List I

chemical itself, its starting material (Anthranilic Acid) is heavily regulated under the Chemical

Diversion and Trafficking Act (CDTA) in the US and similar laws globally (UNODC Red List).

[1]

Documentation: Maintain strict logs of Anthranilic Acid usage. The conversion to N-
Benzylanthranilic acid must be accounted for to prove the precursor was not diverted for
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illicit methaqualone synthesis.

Handling:

Hazard:[1][4][5] Irritant (Skin/Eye/Respiratory).[1][6]

PPE:[1] Standard lab coat, nitrile gloves, and safety glasses. Use a fume hood during the

benzylation step to contain benzyl chloride vapors (potent lachrymator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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